Cas no 1250062-02-2 (N-(1-Cyanocyclopentyl)-2-methylpropanamide)

• Product Name: N-(1-Cyanocyclopentyl)-2-methylpropanamide
• CAS No: 1250062-02-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 4777632
• Update Time: 2025-08-05

N-(1-Cyanocyclopentyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-methylpropanamide
• N-(1-Cyanocyclopentyl)-2-methylpropanamide

• Inchi： 1S/C10H16N2O/c1-8(2)9(13)12-10(7-11)5-3-4-6-10/h8H,3-6H2,1-2H3,(H,12,13)
• InChI Key： MFERAZUCTFXDRO-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1(C#N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.4
• Topological Polar Surface Area: 52.9

Additional information on N-(1-Cyanocyclopentyl)-2-methylpropanamide

Professional Introduction to N-(1-Cyanocyclopentyl)-2-methylpropanamide (CAS No. 1250062-02-2)

N-(1-Cyanocyclopentyl)-2-methylpropanamide, a compound with the chemical identifier CAS No. 1250062-02-2, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural motif that has garnered attention due to its potential applications in drug discovery and molecular engineering. The compound's structure consists of a cyclopentyl ring substituted with a cyano group at the 1-position and an amide linkage connected to a 2-methylpropanamide moiety. Such structural features make it a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>N-(1-Cyanocyclopentyl)-2-methylpropanamide molecule exhibits interesting physicochemical properties that are influenced by its functional groups. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the amide bond provides stability and modularity, allowing for further chemical modifications. These properties make it an attractive candidate for medicinal chemists seeking to develop small-molecule inhibitors or modulators of biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of N-(1-Cyanocyclopentyl)-2-methylpropanamide with various biological targets. Studies have shown that this compound can interact with enzymes and receptors involved in metabolic pathways, inflammation, and neurodegenerative diseases. For instance, preliminary computational studies suggest that it may bind to certain proteases implicated in cancer progression, potentially inhibiting their activity and disrupting tumor growth. These findings highlight the compound's potential as a lead molecule for further development into therapeutic agents.

In addition to its pharmacological potential, N-(1-Cyanocyclopentyl)-2-methylpropanamide has been investigated for its role in synthetic chemistry. The cyclopentyl ring and cyano group provide numerous opportunities for further functionalization, allowing chemists to design derivatives with tailored properties. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups into the ring, while nucleophilic substitution reactions can be used to replace the cyano group with other functional moieties. Such modifications can enhance the biological activity or metabolic stability of the compound, making it more suitable for drug development.

The synthesis of N-(1-Cyanocyclopentyl)-2-methylpropanamide involves multi-step organic transformations that showcase modern synthetic methodologies. One common approach involves the reaction of cyclopentanone with cyanating agents followed by amide bond formation with isobutyric acid derivatives under acidic conditions. Alternatively, transition-metal-catalyzed reactions can be utilized to construct the cyclopentyl ring from simpler precursors, such as cycloalkenes or diols. These synthetic strategies highlight the compound's accessibility and versatility, making it a valuable asset for both academic research and industrial applications.

Recent studies have also explored the role of N-(1-Cyanocyclopentyl)-2-methylpropanamide in materials science and nanotechnology. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand or chelating agent in catalytic systems. Additionally, its amphiphilic nature has prompted research into its self-assembly behavior, potentially leading to novel applications in drug delivery systems or smart materials. These interdisciplinary applications underscore the compound's broad utility beyond traditional pharmaceuticals.

The future prospects for N-(1-Cyanocyclopentyl)-2-methylpropanamide are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists are essential to fully realize its potential as a lead compound or building block for innovative therapeutics. As our understanding of biological pathways continues to grow, compounds like N-(1-Cyanocyclopentyl)-2-methylpropanamide will play an increasingly important role in addressing complex diseases and improving patient outcomes.